Cas no 263021-42-7 (1-Ethyl-1H-indole-5-carboxylic acid)
1-Ethyl-1H-indole-5-carboxylic acid is a versatile heterocyclic compound featuring an ethyl-substituted indole core with a carboxylic acid functional group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The ethyl group enhances lipophilicity, while the carboxylic acid moiety allows for further derivatization, such as amide or ester formation. Its well-defined reactivity and stability under standard conditions facilitate its use in coupling reactions and as a building block for more complex molecules. The compound is typically supplied with high purity, ensuring consistency in research and industrial applications.
263021-42-7 structure
Product Name:1-Ethyl-1H-indole-5-carboxylic acid
CAS No:263021-42-7
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD12198093
CID:1069290
PubChem ID:20289445
Update Time:2025-05-28
1-Ethyl-1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-1H-indole-5-carboxylic acid
- FT-0683405
- I04-4003
- SBB050985
- SureCN5387474
- ALBB-011935
- MFCD12198093
- 1-ethylindole-5-carboxylic acid
- DB-097929
- 263021-42-7
- CJGIYGDTQFKWED-UHFFFAOYSA-N
- SCHEMBL5387474
- AKOS005173407
- 1H-Indole-5-carboxylic acid, 1-ethyl-
- DTXSID70604690
-
- MDL: MFCD12198093
- Inchi: 1S/C11H11NO2/c1-2-12-6-5-8-7-9(11(13)14)3-4-10(8)12/h3-7H,2H2,1H3,(H,13,14)
- InChI Key: CJGIYGDTQFKWED-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)C=CN2CC)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
1-Ethyl-1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM240413-5g |
1-Ethyl-1H-indole-5-carboxylic acid |
263021-42-7 | 95% | 5g |
$791 | 2021-08-04 | |
| TRC | E902950-10mg |
1-ethyl-1H-indole-5-carboxylic Acid |
263021-42-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902950-50mg |
1-ethyl-1H-indole-5-carboxylic Acid |
263021-42-7 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E902950-100mg |
1-ethyl-1H-indole-5-carboxylic Acid |
263021-42-7 | 100mg |
$ 115.00 | 2022-06-05 | ||
| Matrix Scientific | 062433-500mg |
1-Ethyl-1H-indole-5-carboxylic acid |
263021-42-7 | 500mg |
$237.00 | 2023-09-09 | ||
| Chemenu | CM240413-1g |
1-Ethyl-1H-indole-5-carboxylic acid |
263021-42-7 | 95% | 1g |
$261 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1076169-1g |
1H-Indole-5-carboxylic acid, 1-ethyl- |
263021-42-7 | 95% | 1g |
$440 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1076169-5g |
1H-Indole-5-carboxylic acid, 1-ethyl- |
263021-42-7 | 95% | 5g |
$1555 | 2022-10-18 | |
| abcr | AB264968-250 mg |
1-Ethyl-1H-indole-5-carboxylic acid, 95%; . |
263021-42-7 | 95% | 250 mg |
€270.60 | 2023-07-20 | |
| Alichem | A199009286-5g |
1-Ethyl-1H-indole-5-carboxylic acid |
263021-42-7 | 95% | 5g |
$930.60 | 2023-09-02 |
1-Ethyl-1H-indole-5-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
263021-42-7 (1-Ethyl-1H-indole-5-carboxylic acid) Related Products
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- 3215-45-0(9-Ethyl-9H-carbazole-3,6-dicarboxylic acid)
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- 177548-85-5(Benzoic acid, 4-(1H-indol-1-ylmethyl)-)
- 742698-89-1(1H-Indole-5-carboxylic acid, 1-pentyl-)
- 739365-11-8(1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID)
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- 1030423-92-7(1-benzyl-1H-indole-5-carboxylic acid)
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